Cas no 62994-72-3 (Oxepane, 2,2,5-trimethyl-)

• Product Name: Oxepane, 2,2,5-trimethyl-
• CAS No: 62994-72-3
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 427830
• PubChem ID: 71381581
• Update Time: 2025-04-19

Oxepane, 2,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxepane, 2,2,5-trimethyl-
• 2,2,5-trimethyloxepane
• DTXSID20804022
• 62994-72-3

• Inchi： 1S/C9H18O/c1-8-4-6-9(2,3)10-7-5-8/h8H,4-7H2,1-3H3
• InChI Key： BGWUIOIWSRFDSY-UHFFFAOYSA-N
• SMILES： O1CCC(C)CCC1(C)C

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23